methyl 4-bromofuran-3-carboxylate

• CAS RN: 2069255-21-4
• Molecular Formula: C6H5BrO3
• Molecular Weight: 205

Description

Methyl 4-bromofuran-3-carboxylate is a chemical compound with the CAS Number: 2069255-21-4. It has a molecular weight of 205.01. The IUPAC name for this compound is this compound.

Synthesis Analysis

The synthesis of polysubstituted furan-3(4)-carboxylates, including this compound, has been extensively studied. Most methods for the preparation of substituted furans are based on the use of acetylene derivatives and the Paal–Knorr reaction. For instance, ethyl 5-amino-4-cyano-2-methylfuran-3-carboxylate was formed in 77% yield in the reaction of ethyl 2-chloro-3-oxobutanoate with malonic acid dinitrile in the presence of NaOEt.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C6H5BrO3/c1-9-6(8)4-2-10-3-5(4)7/h2-3H,1H3.

Chemical Reactions Analysis

The direct reactions of dimethylsulfonium acylmethylides with dialkyl acetylenedicarboxylates afforded dialkyl furan-3,4-dicarboxylates through a tandem sequence of Michael addition, intramolecular nucleophilic addition, 4p ring opening, intramolecular Michael addition, and elimination.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

1. Synthesis and Antibacterial Activity

A study in 2020 investigated the synthesis of S-derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols using a process involving nucleophilic substitution with bromoalkanes. The synthesized compounds displayed significant antibacterial activity against various microorganisms, suggesting potential for developing new antibiotics (2020).

2. Chemical Synthesis and Transformations

Research from 2003 and 2004 explored the synthesis of various furan derivatives, including alkyl 2-bromomethyl-4-(diethoxyphosphorylmethyl)-5-tert-butylfuran-3-carboxylates and insights into the bromination of 3-aryl-5-methyl-isoxazole-4-carboxylates. These studies contribute to the field of organic synthesis, providing methodologies for preparing complex furan compounds with potential applications in medicinal chemistry and material science (Pevzner, 2003); (Roy, Rajaraman, & Batra, 2004).

3. Palladium-Catalyzed Direct Arylation

A 2012 study utilized methyl 5-bromo-2-furoate, a related compound, in palladium-catalyzed direct arylation of heteroaromatics. This process allowed the efficient synthesis of biheteroaryls, which are significant in the development of pharmaceuticals and advanced materials (Fu, Zhao, Bruneau, & Doucet, 2012).

4. Synthesis of Natural Products

A 2000 study focused on the total synthesis of natural products like vignafuran from common starting materials, including 4-bromoresorcinol. This research highlights the role of furan derivatives in synthesizing complex natural compounds, which can be crucial for drug discovery and natural product chemistry (Hiroya et al., 2000).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary measures include avoiding breathing mist, gas, or vapors, and avoiding contact with skin and eyes.

Future Directions

The presence of various functional groups in the molecules of these compounds makes them promising for the construction of polynuclear heterocyclic structures. This suggests potential future directions in the synthesis and application of these compounds.